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Compound of Interest

Compound Name: Aurantinidin

cat. No.: B104973

For Immediate Release

This technical guide provides an in-depth overview of Aurantinidin, a naturally occurring
anthocyanidin, for researchers, scientists, and professionals in drug development. This
document compiles its fundamental physicochemical properties, explores its potential biological
activities through known signaling pathways of related compounds, and presents standardized
experimental protocols for its investigation.

Core Physicochemical Properties

Aurantinidin is a water-soluble plant pigment belonging to the flavonoid family. Its chemical
structure and properties are summarized below.

Property Data
CAS Number 25041-66-1[1]
Molecular Formula C15H1106™ (Cation)[1]

C15H11ClOs (Chloride Salt)

Molecular Weight 287.24 g/mol (Cation)[1]

322.69 g/mol (Chloride Salt)

2-(4-hydroxyphenyl)chromenylium-3,5,6,7-
tetrol[1]

IUPAC Name

Synonyms 6-Hydroxypelargonidin, Aurantinidol chloride
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Potential Sighaling Pathways and Biological Activity

While specific research on the signaling pathways directly modulated by Aurantinidin is
limited, the broader class of anthocyanidins, to which it belongs, has been studied for its
antioxidant, anti-inflammatory, and anticancer properties. These effects are often attributed to
the modulation of key cellular signaling cascades.

Antioxidant Activity: Anthocyanidins are known to exert their antioxidant effects through two
primary mechanisms: hydrogen atom transfer (HAT) and single-electron transfer (SET). These
mechanisms allow them to neutralize free radicals, thereby reducing oxidative stress, which is
implicated in numerous chronic diseases.

Anti-inflammatory Activity: The anti-inflammatory properties of anthocyanidins are believed to
be mediated through the inhibition of pro-inflammatory pathways. Key pathways that are often
implicated include:

» NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling Pathway:
Anthocyanidins have been shown to inhibit the activation of NF-kB, a protein complex that
controls the transcription of DNA, cytokine production, and cell survival.

 MAPK (Mitogen-Activated Protein Kinase) Signaling Pathway: These compounds can also
modulate the MAPK cascade, which is involved in cellular responses to a variety of stimuli
and plays a critical role in inflammation and apoptosis.

o PI3K/Akt (Phosphoinositide 3-kinase/Protein Kinase B) Signaling Pathway: Anthocyanidins
may also influence the PI3K/Akt pathway, which is crucial for regulating cell survival,
proliferation, and metabolism.

Anticancer Activity: The potential anticancer effects of anthocyanidins are linked to their ability
to induce apoptosis (programmed cell death), inhibit cell proliferation, and prevent
angiogenesis (the formation of new blood vessels that supply tumors). These effects are often
a consequence of the modulation of the signaling pathways mentioned above.

Below is a diagram illustrating a generalized signaling pathway potentially influenced by
anthocyanidins like Aurantinidin, leading to an anti-inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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